Cas no 1359409-33-8 (6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-ethoxyphenyl)methylpyridine-3-carboxamide)

• Product Name: 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-ethoxyphenyl)methylpyridine-3-carboxamide
• CAS No: 1359409-33-8
• MF: C₂₀H₂₂N₄O₂
• MW: 350.414284229279
• CID: 5961117
• PubChem ID: 53156824
• Update Time: 2025-05-19

6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-ethoxyphenyl)methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-ethoxyphenyl)methylpyridine-3-carboxamide
• 6-(3,5-DIMETHYLPYRAZOL-1-YL)-N-[(4-ETHOXYPHENYL)METHYL]PYRIDINE-3-CARBOXAMIDE
• 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[(4-ethoxyphenyl)methyl]pyridine-3-carboxamide
• 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-ethoxybenzyl)nicotinamide
• AKOS021797833
• F6548-4829
• 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N~3~-(4-ethoxybenzyl)nicotinamide
• 1359409-33-8

• Inchi： 1S/C20H22N4O2/c1-4-26-18-8-5-16(6-9-18)12-22-20(25)17-7-10-19(21-13-17)24-15(3)11-14(2)23-24/h5-11,13H,4,12H2,1-3H3,(H,22,25)
• InChI Key： BGHJCGYBNFTPNA-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)CNC(C1=CN=C(C=C1)N1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 350.17427596g/mol
• Monoisotopic Mass: 350.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-ethoxyphenyl)methylpyridine-3-carboxamide

Introduction to 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-ethoxyphenyl)methylpyridine-3-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1359409-33-8, specifically 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-ethoxyphenyl)methylpyridine-3-carboxamide, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in pharmaceutical research and drug development. The molecular architecture of this pyridine derivative incorporates several key functional groups, including a pyrazole ring, an ethoxyphenyl moiety, and a carboxamide substituent, which collectively contribute to its unique chemical properties and biological activities.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The pyrazole core, a prominent scaffold in this molecule, is well-known for its versatility and prevalence in bioactive compounds. Studies have demonstrated that pyrazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of 3,5-dimethyl groups on the pyrazole ring further enhances its stability and reactivity, making it an attractive candidate for further functionalization.

The N-(4-ethoxyphenyl)methylpyridine portion of the molecule adds another layer of complexity and functionality. The ethoxyphenyl group is known for its ability to modulate enzyme activity and interact with biological targets. This moiety has been extensively studied for its role in enhancing drug bioavailability and binding affinity. The pyridine ring, another key component of this compound, is frequently incorporated into pharmacophores due to its ability to form hydrogen bonds and interact with various biological receptors.

The carboxamide group at the 3-position of the pyridine ring is particularly noteworthy. Carboxamides are common pharmacological functionalities that contribute to the solubility and metabolic stability of drugs. They have been shown to enhance binding interactions with target proteins and enzymes, making them valuable in the development of small-molecule inhibitors. The combination of these structural elements in 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-ethoxyphenyl)methylpyridine-3-carboxamide suggests a high potential for therapeutic applications.

In recent years, there has been a significant interest in developing molecules that can modulate immune responses and inflammatory pathways. The compound 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-ethoxyphenyl)methylpyridine-3-carboxamide has shown promise in preliminary studies as a modulator of immune checkpoint proteins. These proteins play a crucial role in regulating immune responses and have become key targets for immunotherapy. By interacting with these proteins, small-molecule inhibitors can enhance anti-tumor immunity and improve outcomes for patients with various types of cancer.

Another area where this compound has shown potential is in the treatment of neurological disorders. The ability of heterocyclic compounds to cross the blood-brain barrier makes them attractive candidates for central nervous system (CNS) drug development. Studies have indicated that derivatives of pyrazole and pyridine can interact with neurotransmitter receptors and ion channels, potentially leading to novel treatments for conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. The structural features of 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-ethoxyphenyl)methylpyridine-3-carboxamide make it a compelling candidate for further investigation in this field.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yield and purity. For instance, palladium-catalyzed cross-coupling reactions have been utilized to construct the pyrazole-pyridine core structure efficiently. Additionally, protecting group strategies have been employed to safeguard sensitive functional groups during synthesis.

In terms of pharmacokinetic properties, 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-ethoxyphenyl)methylpyridine-3-carboxamide exhibits favorable solubility profiles in both aqueous and organic solvents. This property is crucial for drug formulation and delivery systems. Furthermore, preliminary metabolic studies suggest that the compound undergoes biotransformation pathways that are amenable to drug development processes.

The potential applications of this compound extend beyond oncology and neurology. Research is ongoing into its effects on cardiovascular diseases, where modulation of certain enzymes and receptors could lead to novel therapeutic strategies. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory conditions such as rheumatoid arthritis.

As our understanding of biological pathways continues to expand, so does the potential for discovering new therapeutic targets. The versatility of 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-ethoxyphenyl)methylpyridine-3-carboxamide makes it an exciting molecule for future research endeavors. By leveraging its unique structural features and exploring new synthetic methodologies, scientists may uncover novel applications that could significantly impact human health.